N-cycloheptyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-cycloheptyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H31N3O2/c1-25-19-11-7-6-10-18(19)23-14-12-22(13-15-23)16-20(24)21-17-8-4-2-3-5-9-17/h6-7,10-11,17H,2-5,8-9,12-16H2,1H3,(H,21,24)
• InChI Key: FHFZLYMWFUFTCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3CCCCCC3
• Molecular Formula: C20H31N3O2
• Molecular Weight: 345.5 g/mol

Description

N-cycloheptyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide is a chemical compound known for its unique structure and properties It is characterized by the presence of a cycloheptyl group, a methoxyphenyl group, and a piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cycloheptyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide typically involves the reaction of cycloheptylamine with 2-(4-(2-methoxyphenyl)piperazin-1-yl)acetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually include a solvent like dichloromethane and a temperature range of 0-5°C to control the reaction rate and yield .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-cycloheptyl-2-[4-(2-methoxyphenyl)piperazin-1-yl]acetamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium azide or sodium cyanide in polar aprotic solvents.